5-(2,4-dichlorophenyl)-N-[3-(trifluoromethoxy)phenyl]-2-furamide

• IUPAC Name: 5-(2,4-dichlorophenyl)-N-[3-(trifluoromethoxy)phenyl]furan-2-carboxamide
• InChI: InChI=1S/C18H10Cl2F3NO3/c19-10-4-5-13(14(20)8-10)15-6-7-16(26-15)17(25)24-11-2-1-3-12(9-11)27-18(21,22)23/h1-9H,(H,24,25)
• InChI Key: OLSYZNTWKVFMNL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)OC(F)(F)F)NC(=O)C2=CC=C(O2)C3=C(C=C(C=C3)Cl)Cl
• Molecular Formula: C18H10Cl2F3NO3
• Molecular Weight: 416.2 g/mol

Description

5-(2,4-dichlorophenyl)-N-[3-(trifluoromethoxy)phenyl]-2-furamide is a chemical compound that has been the subject of scientific research due to its potential therapeutic applications. It is a furan-based compound that has been synthesized using various methods.

Scientific Research Applications

5-(2,4-dichlorophenyl)-N-[3-(trifluoromethoxy)phenyl]-2-furamide has been the subject of scientific research due to its potential therapeutic applications. It has been studied for its anticancer, anti-inflammatory, and analgesic properties. In vitro studies have shown that this compound inhibits the growth of various cancer cell lines, including breast, lung, and colon cancer cells. It has also been shown to reduce inflammation and pain in animal models of arthritis and neuropathic pain.

Mechanism of Action

The mechanism of action of 5-(2,4-dichlorophenyl)-N-[3-(trifluoromethoxy)phenyl]-2-furamide is not fully understood. However, it has been proposed that this compound inhibits the activity of certain enzymes and signaling pathways that are involved in cancer cell growth, inflammation, and pain. It has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of prostaglandins, which are mediators of inflammation and pain. It has also been shown to inhibit the activity of nuclear factor kappa B (NF-κB), a signaling pathway that is involved in the regulation of inflammation and cell survival.
Biochemical and Physiological Effects:
5-(2,4-dichlorophenyl)-N-[3-(trifluoromethoxy)phenyl]-2-furamide has been shown to have various biochemical and physiological effects. In vitro studies have shown that this compound inhibits the growth of cancer cells by inducing apoptosis, a process of programmed cell death. It has also been shown to inhibit the production of pro-inflammatory cytokines, such as interleukin-1 beta (IL-1β) and tumor necrosis factor-alpha (TNF-α). In animal models, this compound has been shown to reduce inflammation and pain.

Advantages and Limitations for Lab Experiments

5-(2,4-dichlorophenyl)-N-[3-(trifluoromethoxy)phenyl]-2-furamide has several advantages and limitations for lab experiments. One advantage is that it has shown promising results in vitro and in animal models, indicating its potential therapeutic applications. Another advantage is that it has been synthesized using various methods, allowing for flexibility in its production. One limitation is that its mechanism of action is not fully understood, making it difficult to optimize its therapeutic potential. Another limitation is that further studies are needed to determine its safety and efficacy in humans.

Future Directions

There are several future directions for the study of 5-(2,4-dichlorophenyl)-N-[3-(trifluoromethoxy)phenyl]-2-furamide. One direction is to further investigate its mechanism of action to optimize its therapeutic potential. Another direction is to conduct preclinical studies to determine its safety and efficacy in humans. Additionally, this compound could be modified to enhance its pharmacological properties, such as its solubility and bioavailability. Finally, this compound could be used as a lead compound for the development of novel drugs for the treatment of cancer, inflammation, and pain.
Conclusion:
In conclusion, 5-(2,4-dichlorophenyl)-N-[3-(trifluoromethoxy)phenyl]-2-furamide is a furan-based compound that has been synthesized using various methods. It has been the subject of scientific research due to its potential therapeutic applications, including anticancer, anti-inflammatory, and analgesic properties. Its mechanism of action is not fully understood, but it has been shown to inhibit the activity of certain enzymes and signaling pathways that are involved in cancer cell growth, inflammation, and pain. Further studies are needed to determine its safety and efficacy in humans, and to optimize its pharmacological properties.

Synthesis Methods

The synthesis of 5-(2,4-dichlorophenyl)-N-[3-(trifluoromethoxy)phenyl]-2-furamide has been achieved using various methods. One such method involves the reaction of 2,4-dichlorophenyl isocyanate with 3-(trifluoromethoxy)aniline in the presence of potassium carbonate and acetonitrile. The resulting intermediate is then reacted with furan-2-carboxylic acid in the presence of N,N'-dicyclohexylcarbodiimide (DCC) and 4-dimethylaminopyridine (DMAP) to yield the final product.